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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the repellent activity of 2-tridecanone against

a range of insect species, supported by experimental data. 2-Tridecanone, a naturally

occurring methyl ketone found in the wild tomato species Lycopersicon hirsutum f. glabratum,

has demonstrated significant potential as a broad-spectrum insect repellent.[1][2][3] This

document summarizes key findings on its efficacy, details the experimental methodologies

used for its evaluation, and presents a putative mechanism of action.

Quantitative Repellent Activity of 2-Tridecanone
The repellent efficacy of 2-tridecanone has been evaluated against several insect species,

with varying results depending on the target pest, concentration, and application method. The

following tables summarize the available quantitative data.
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Insect Species Assay Type
Concentration/
Dose

Repellency
Metric

Result

Ticks

Amblyomma

americanum

(Lone Star Tick)

Filter Paper

Assay
0.63 mg/cm²

Percent

Repellency

87% at 12

hours[4]

Two-Choice

Bioassay
0.25 mg/cm²

Percent

Repellency

85% at 6

hours[4]

Vertical Paper

Bioassay

Not Specified

(Formulation MT-

710)

EC50 & EC95
As repellent as

DEET[5][6]

Dermacentor

variabilis

(American Dog

Tick)

Filter Paper

Assay
0.63 mg/cm²

Percent

Repellency

72% at 15

hours[4]

Mosquitoes

Aedes albopictus Arm-in-Cage
Not Specified

(Formulation)

Percent

Protection

Data available,

specific values

proprietary[7]

Culex

quinquefasciatus
Arm-in-Cage

Not Specified

(Formulation)

Percent

Protection

Data available,

specific values

proprietary[7]

Agricultural

Pests

Heliothis zea

(Corn Earworm)

Topical

Application
Not Specified Toxicity (LD50) Toxic[8]

Manduca sexta

(Tobacco

Hornworm)

Treated Filter

Paper
Not Specified Toxicity Toxic[2]
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Aphids
Treated Filter

Paper
Not Specified Toxicity Toxic[2]

Experimental Protocols
The evaluation of 2-tridecanone's repellent activity has employed several standardized and

specialized bioassays. Below are detailed methodologies for the key experiments cited.

Tick Repellency Bioassays
1. Two-Choice Bioassay:

This assay is designed to determine the preference of ticks when presented with a treated and

an untreated surface.

Apparatus: A petri dish or a similar arena with a defined treated and control area.

Procedure:

A substrate, such as cheesecloth or filter paper, is treated with a solution of 2-tridecanone
in a suitable solvent (e.g., ethanol) at a specific concentration (e.g., 0.25 mg/cm²).[4]

An equivalent substrate is treated with the solvent alone to serve as a control.

The treated and control substrates are placed side-by-side in the testing arena.

A predetermined number of ticks are released at the interface of the two substrates.

The number of ticks on each substrate is recorded at specified time intervals.

Percent repellency is calculated as: ((Number of ticks on control - Number of ticks on

treated) / Total number of ticks) x 100.

2. Filter Paper Assay:

This method assesses the ability of a repellent to prevent ticks from crossing a treated area.

Apparatus: A vertically oriented strip of filter paper.
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Procedure:

A line is drawn across the width of a filter paper strip.

The area above the line is treated with a solution of 2-tridecanone (e.g., 0.63 mg/cm²),

while the area below remains untreated.[4]

The filter paper is suspended vertically.

Ticks are placed at the bottom of the filter paper.

The number of ticks that cross the treated line within a specific time period is recorded.

Repellency is determined by the percentage of ticks that do not cross the treated line.

Mosquito Repellency Bioassay
Arm-in-Cage Test:

This is a standard method for evaluating the efficacy of topical repellents against mosquitoes.

[4][5][7][9][10][11]

Apparatus: A cage containing a known number of host-seeking female mosquitoes.

Procedure:

A defined area on a human volunteer's forearm is treated with the 2-tridecanone
formulation. The rest of the arm and hand are covered with a protective glove.

An untreated arm serves as a control to confirm mosquito biting activity.

The treated forearm is inserted into the mosquito cage for a fixed period (e.g., 3-5

minutes) at regular intervals (e.g., every 30 minutes).[5][11]

The time until the first confirmed mosquito bite (or landing, depending on the protocol) is

recorded. This is known as the Complete Protection Time (CPT).[5][7]

The test continues until the repellent fails (e.g., two or more bites are received in a single

exposure period).[11]
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Proposed Mechanism of Action: Interference with
Olfactory Signaling
While the precise molecular targets of 2-tridecanone in insects are still under investigation, it is

widely accepted that insect repellents primarily act by disrupting the olfactory system. Insects

detect volatile chemical cues from their environment through a complex network of olfactory

sensory neurons (OSNs) located in their antennae and maxillary palps.[12] These neurons

express different types of receptors, including Odorant Receptors (ORs), Ionotropic Receptors

(IRs), and Gustatory Receptors (GRs), which bind to specific odorant molecules.[13]

The binding of an odorant to its receptor triggers a signaling cascade that leads to the

depolarization of the OSN and the transmission of a nerve impulse to the brain, which then

processes this information to guide behaviors such as host-seeking. Repellents like 2-
tridecanone are thought to interfere with this process in one or more of the following ways:

Activation of Aversive Receptors: The repellent may bind to and activate ORs or other

chemosensory receptors that are hard-wired to elicit an aversive behavioral response,

causing the insect to move away from the source.

Inhibition of Attractant Receptors: The repellent could act as an antagonist, blocking the

binding of host-related attractant molecules to their specific ORs, thus rendering the insect

"blind" to the host's chemical signature.

"Odorant Scramble": The repellent might non-specifically interact with multiple ORs, creating

a confusing and unnatural pattern of neuronal activation that disrupts the insect's ability to

process host cues.

Below is a diagram illustrating a generalized insect olfactory signaling pathway and potential

points of interference by a repellent molecule like 2-tridecanone.
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Generalized insect olfactory pathway and potential interference by 2-tridecanone.

Conclusion
2-Tridecanone exhibits significant repellent and, in some cases, toxic activity against a variety

of insect species, including medically important vectors like ticks and mosquitoes, as well as

agricultural pests. The available data suggests that its efficacy is comparable to that of DEET in

certain applications. Further research is warranted to establish standardized metrics of

repellency (e.g., ED50, complete protection time) across a broader range of insects and to

elucidate the specific molecular mechanisms underlying its repellent effects. A deeper

understanding of its interactions with insect chemosensory receptors will be crucial for the

development of novel and optimized repellent formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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